Cas no 2228975-50-4 (4-methyl-4-(5-methyl-1,2-oxazol-4-yl)oxypiperidine)

• Product Name: 4-methyl-4-(5-methyl-1,2-oxazol-4-yl)oxypiperidine
• CAS No: 2228975-50-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5963707
• PubChem ID: 165691084
• Update Time: 2025-10-24

4-methyl-4-(5-methyl-1,2-oxazol-4-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(5-methyl-1,2-oxazol-4-yl)oxypiperidine
• 4-methyl-4-[(5-methyl-1,2-oxazol-4-yl)oxy]piperidine
• 2228975-50-4
• EN300-1832889

• Inchi： 1S/C10H16N2O2/c1-8-9(7-12-14-8)13-10(2)3-5-11-6-4-10/h7,11H,3-6H2,1-2H3
• InChI Key： VXEHGBPBBXKVSE-UHFFFAOYSA-N
• SMILES： O(C1C=NOC=1C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-methyl-4-(5-methyl-1,2-oxazol-4-yl)oxypiperidine

Introduction to 4-methyl-4-(5-methyl-1,2-oxazol-4-yl)oxypiperidine (CAS No. 2228975-50-4)

4-methyl-4-(5-methyl-1,2-oxazol-4-yl)oxypiperidine, identified by the chemical formula CAS No. 2228975-50-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule represents a unique structural motif that has garnered attention due to its potential biological activity and its utility as a building block in the synthesis of more complex pharmacophores. The presence of both an oxypiperidine core and a 5-methyl-1,2-oxazole substituent introduces a fascinating interplay of electronic and steric effects, which are critical in determining its chemical reactivity and biological profile.

The oxypiperidine scaffold is a well-documented pharmacophore in drug discovery, often found in compounds exhibiting neurological and cardiovascular activities. The piperidine ring itself provides a favorable balance of lipophilicity and metabolic stability, while the incorporation of an oxygen atom at the 4-position enhances hydrogen bonding capabilities, which is crucial for receptor binding affinity. In contrast, the 5-methyl-1,2-oxazole moiety introduces additional functional diversity, with the oxazole ring being known for its role in various biological processes, including enzyme inhibition and DNA intercalation. The methyl group at the 5-position further modulates the electronic properties of this heterocycle, influencing both its reactivity and interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies suggest that 4-methyl-4-(5-methyl-1,2-oxazol-4-yl)oxypiperidine may interact with proteins through multiple hydrogen bonds and hydrophobic interactions. This has led to hypotheses about its potential applications in modulating pathways involving enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders. The structural features of this compound make it an attractive candidate for further exploration in structure-based drug design.

In vitro studies have begun to elucidate the pharmacological profile of CAS No. 2228975-50-4. Initial experiments indicate that this compound exhibits moderate affinity for certain receptor families, particularly those involved in neurotransmitter signaling. The combination of the oxypiperidine and 5-methyl-1,2-oxazole moieties appears to confer selectivity against off-target effects, a critical factor in minimizing side effects in therapeutic applications. Additionally, preliminary toxicity assays have shown that the compound is well-tolerated at submicromolar concentrations, suggesting a favorable safety profile for further development.

The synthesis of 4-methyl-4-(5-methyl-1,2-oxazol-4-yl)oxypiperidine presents an intriguing challenge due to the complexity of its heterocyclic framework. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Recent innovations in catalytic methods have enabled more efficient constructions of the oxazole ring, reducing reliance on harsh conditions or expensive reagents. These advances not only streamline production but also open avenues for scalable synthesis suitable for industrial applications.

The integration of this compound into drug development pipelines is currently being evaluated by several research groups worldwide. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential as a lead compound or as a component in combinatorial libraries. The versatility of its structural framework allows for facile derivatization, enabling the creation of analogues with tailored properties for specific therapeutic indications. This adaptability underscores the importance of CAS No. 2228975-50-4 as a valuable asset in modern medicinal chemistry.

Future directions in research may focus on understanding the mechanistic basis of its biological activity through advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These methodologies will provide insights into how the compound interacts with biological targets at an atomic level, guiding rational modifications to enhance potency and selectivity. Furthermore, preclinical studies are expected to assess pharmacokinetic parameters, including absorption, distribution, metabolism, excretion (ADME), to determine its feasibility as a drug candidate.

The broader significance of 4-methyl-4-(5-methyl-1,2-oxazol-4-yloxy)piperidine lies in its embodiment of contemporary trends in drug discovery—emphasizing innovative molecular design and leveraging interdisciplinary approaches to address unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like this one exemplify how structural complexity can be harnessed to develop novel therapeutics with optimized efficacy profiles.